Benzyl (4-chloropyridin-3-yl)carbamate

• IUPAC Name: benzyl N-(4-chloropyridin-3-yl)carbamate
• InChI: InChI=1S/C13H11ClN2O2/c14-11-6-7-15-8-12(11)16-13(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key: RAGOGIOLUVMABD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=C(C=CN=C2)Cl
• Molecular Formula: C13H11ClN2O2
• DSSTOX Substance ID: DTXSID20739582
• Molecular Weight: 262.69 g/mol
• CAS RN: 1033418-69-7

Description

“Benzyl (4-chloropyridin-3-yl)carbamate” is a chemical compound. It has diverse applications, ranging from drug development to material synthesis, thanks to its unique properties and versatility.

Synthesis Analysis

The synthesis of carbamates involves a three-component coupling of amines, carbon dioxide, and halides. This method offers mild reaction conditions and short reaction times. Another synthesis method involves the use of Si (OMe) 4 as a nonmetallic regenerable reagent and DBU as a CO 2 capture agent.

Molecular Structure Analysis

The molecular formula of “Benzyl (4-chloropyridin-3-yl)carbamate” is C13H11ClN2O2. The InChI code is 1S/C13H11ClN2O2/c14-11-6-7-15-12(8-11)16-13(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16,17).

Chemical Reactions Analysis

Carbamates are widely utilized as a peptide bond surrogate in medicinal chemistry. They can be installed and removed under relatively mild conditions. Two popular carbamate protecting groups are Boc (t-Butyloxycarbonyl) and CBz (carboxybenzyl).

Physical And Chemical Properties Analysis

“Benzyl (4-chloropyridin-3-yl)carbamate” has a molecular weight of 262.69 g/mol. It is slightly soluble in water, but highly soluble in organic solvents such as acetone and chloroform.

Scientific Research Applications

Chemical Synthesis

In chemical synthesis, this carbamate serves as a building block for creating a variety of complex molecules. Its reactive sites allow for multiple chemical transformations, making it a versatile reagent for synthetic chemists.

Pharmacological Research

Pharmacological studies utilize Benzyl (4-chloropyridin-3-yl)carbamate to explore its potential as a therapeutic agent. Its interactions with various biological targets can lead to the development of new drugs with specific actions.

Synthesis routes and methods

Procedure details

A solution of benzyl chloroformate (1.1 equiv.) in THF (1.85 M) was slowly added to a solution of 3-amino-4-chloropyridine (1.0 equiv.) and pyridine (1.5 equiv.) in THF (1.0 M) and stirred at rt for 3.5 hours (formation of a precipitate over time). The reaction was quenched with H2O (100 mL), extracted with EtOAc (200 mL), washed with NaCl(sat.) (75 mL), dried over MgSO4, filtered and the volatiles were removed in vacuo. The product precipitated from a mixture of hexane/EtOAc yielding benzyl 4-chloropyridin-3-ylcarbamate (34%). LCMS (m/z): 263.1 (MH+); LC Rt=2.33 min.